ENMD-2076 HCl
Overview
Description
ENMD-2076 tartrate is an oral inhibitor of angiogenic and proliferation kinases, having activity in recurrent, platinum resistant ovarian cancer.
Scientific Research Applications
Multitarget Kinase Inhibition
ENMD-2076 HCl is a novel orally active kinase inhibitor that targets multiple pathways critical for tumor growth and survival. It has selective activity against the mitotic kinase Aurora A and kinases involved in angiogenesis, such as VEGFRs and FGFRs. ENMD-2076 has shown inhibition of tumor growth both in vitro and in vivo across a range of human solid tumor and hematopoietic cancer cell lines. These findings suggest its potential as a therapeutic option for various cancers (Fletcher et al., 2010).
Activity Against Multiple Myeloma
ENMD-2076 demonstrates significant cytotoxicity against multiple myeloma (MM) cells, with minimal impact on hematopoietic progenitors. It inhibits the phosphoinositide 3-kinase/AKT pathway and downregulates survivin and X-linked inhibitor of apoptosis. In vivo studies showed dose-dependent inhibition of tumor growth in mouse models, supporting its potential use in MM treatment (Wang et al., 2010).
Antitumor Activity in Colorectal Cancer
ENMD-2076 has demonstrated robust antitumor activity in cell line and patient-derived xenograft models of colorectal cancer (CRC). It induced tumor growth inhibition followed by regression, with significant reductions in vascular permeability, perfusion, and proliferation. These results support clinical investigation of ENMD-2076 in CRC (Tentler et al., 2010).
Efficacy in Hepatocellular Carcinoma Models
ENMD-2076 has shown superior antitumor activity against hepatocellular carcinoma (HCC) xenograft models compared to standard of care agents like sorafenib. It induced significant tumor growth inhibition, suggesting its potential clinical benefit for HCC patients (Yin et al., 2013).
Glioblastoma Treatment Potential
ENMD-2076 has been identified as an effective inhibitor of Aurora kinase A and VEGFR-2 in glioblastoma. It inhibits glioblastoma cell proliferation, migration, and invasion, inducing cell cycle arrest and apoptosis. This supports its potential application in treating glioblastoma (Zhong et al., 2019).
properties
Product Name |
ENMD-2076 HCl |
|---|---|
Molecular Formula |
C25H31N7O6 |
Molecular Weight |
525.57 |
IUPAC Name |
6-(4-Methyl-1-piperazinyl)-N-(5-methyl-1H-pyrazol-3-yl)-2-[(1E)-2-phenylethenyl]-4-pyrimidinamine Tartrate |
InChI |
InChI=1S/C21H25N7.C4H6O6/c1-16-14-20(26-25-16)23-19-15-21(28-12-10-27(2)11-13-28)24-18(22-19)9-8-17-6-4-3-5-7-17;5-1(3(7)8)2(6)4(9)10/h3-9,14-15H,10-13H2,1-2H3,(H2,22,23,24,25,26);1-2,5-6H,(H,7,8)(H,9,10)/b9-8+; |
InChI Key |
KGWWHPZQLVVAPT-HRNDJLQDSA-N |
SMILES |
CC1=CC(NC2=NC(/C=C/C3=CC=CC=C3)=NC(N4CCN(C)CC4)=C2)=NN1.OC(C(C(O)=O)O)C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ENMD-2076 tartrate; ENMD2076 tartrate; ENMD 2076 tartrate; ENMD-2076tartrate; ENMD 2076-tartrate; ENMD2076-tartrate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Cyclohexyl-3,3-dimethyl-1-[4-[2-(oxan-4-ylamino)ethylamino]phenyl]-2-oxo-1,4-benzodiazepine-8-carbonitrile](/img/structure/B1192653.png)
![7-[[(1R,2S)-2-aminocyclohexyl]amino]-5-(3-methylanilino)-4-oxo-3H-pyrido[3,4-d]pyridazine-8-carbonitrile](/img/structure/B1192657.png)
![8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine](/img/structure/B1192661.png)
![2-[[(3R)-1-[2-[4-[(2-methylphenyl)carbamoylamino]phenyl]acetyl]pyrrolidine-3-carbonyl]amino]acetic acid](/img/structure/B1192663.png)
